Cas no 1185693-72-4 (1-[(2-methylbutan-2-yl)oxy]-3-(2,2,6,6-tetramethylpiperidin-1-yl)propan-2-ol hydrochloride)

• Product Name: 1-[(2-methylbutan-2-yl)oxy]-3-(2,2,6,6-tetramethylpiperidin-1-yl)propan-2-ol hydrochloride
• CAS No: 1185693-72-4
• MF: C₁₇H₃₆ClNO₂
• MW: 321.926244735718
• CID: 5390095
• Update Time: 2025-10-15

1-[(2-methylbutan-2-yl)oxy]-3-(2,2,6,6-tetramethylpiperidin-1-yl)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylbutan-2-yloxy)-3-(2,2,6,6-tetramethylpiperidin-1-yl)propan-2-ol:hydrochloride
• 1-[(2-methylbutan-2-yl)oxy]-3-(2,2,6,6-tetramethylpiperidin-1-yl)propan-2-ol hydrochloride

• Inchi： 1S/C17H35NO2.ClH/c1-8-17(6,7)20-13-14(19)12-18-15(2,3)10-9-11-16(18,4)5;/h14,19H,8-13H2,1-7H3;1H
• InChI Key： IYTWXYCNKIFPNN-UHFFFAOYSA-N
• SMILES： C(OC(C)(CC)C)C(O)CN1C(C)(C)CCCC1(C)C.[H]Cl

Additional information on 1-[(2-methylbutan-2-yl)oxy]-3-(2,2,6,6-tetramethylpiperidin-1-yl)propan-2-ol hydrochloride

Research Brief on 1-[(2-methylbutan-2-yl)oxy]-3-(2,2,6,6-tetramethylpiperidin-1-yl)propan-2-ol hydrochloride (CAS: 1185693-72-4)

Recent studies on the compound 1-[(2-methylbutan-2-yl)oxy]-3-(2,2,6,6-tetramethylpiperidin-1-yl)propan-2-ol hydrochloride (CAS: 1185693-72-4) have highlighted its potential applications in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of investigations aimed at understanding its pharmacological properties, mechanisms of action, and therapeutic potential.

The research background of this compound stems from its structural similarity to known bioactive molecules, particularly those targeting neurological and cardiovascular systems. The presence of the tetramethylpiperidine moiety suggests potential interactions with biological membranes and receptors, making it a candidate for further exploration in drug development. Recent studies have focused on its synthesis, stability, and preliminary biological evaluations.

One of the primary objectives of current research is to elucidate the compound's pharmacokinetic and pharmacodynamic profiles. In vitro studies have demonstrated its ability to modulate specific enzymatic pathways, particularly those involved in oxidative stress and inflammation. These findings suggest potential applications in conditions such as neurodegenerative diseases and metabolic disorders.

Methodologically, researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) to characterize the compound's purity and stability. Additionally, molecular docking studies have been conducted to predict its binding affinity with target proteins, providing insights into its mechanism of action at the molecular level.

Preliminary results indicate that 1-[(2-methylbutan-2-yl)oxy]-3-(2,2,6,6-tetramethylpiperidin-1-yl)propan-2-ol hydrochloride exhibits promising bioactivity with low cytotoxicity, making it a viable candidate for further preclinical development. However, challenges remain in optimizing its bioavailability and selectivity, which are critical for its transition into clinical trials.

In conclusion, the compound 1-[(2-methylbutan-2-yl)oxy]-3-(2,2,6,6-tetramethylpiperidin-1-yl)propan-2-ol hydrochloride represents a promising avenue for future research in chemical biology and drug discovery. Continued investigations into its therapeutic potential and mechanism of action are warranted to fully harness its benefits. This research brief underscores the importance of interdisciplinary collaboration in advancing our understanding of novel bioactive compounds.